Cas no 103392-84-3 (2-tert-butyl-5-nitroaniline)

2-tert-butyl-5-nitroaniline structure
2-tert-butyl-5-nitroaniline structure
Product Name:2-tert-butyl-5-nitroaniline
CAS No:103392-84-3
MF:C10H14N2O2
MW:194.230362415314
MDL:MFCD01463870
CID:1141265
PubChem ID:826103
Update Time:2025-09-25

2-tert-butyl-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-5-nitroaniline
    • 2-tert-Butyl-5-nitro-phenylamine
    • 2-tert-butyl-5-nitrobenzenamine
    • 2-tert-butyl-5-nitro-aniline
    • SureCN395023
    • CTK0G7058
    • Oprea1_086801
    • 2-tert-Butyl-5-nitro-anilin
    • ACMC-20m68r
    • 2-tert-butyl-5-nitrobenzeneamine
    • Benzenamine, 2-(1,1-dimethylethyl)-5-nitro-
    • AE-562
    • 2-Tert-Butyl-5-Nitroaniline(WX602011)
    • 5-Nitro-2-t-butylaniline
    • EN300-196852
    • AE-562/12222718
    • 2-t-Butyl-5-nitroaniline
    • DTXSID60356550
    • AKOS006279258
    • DB-314363
    • A1-10847
    • 2-(tert-Butyl)-5-nitroaniline
    • Z1198156977
    • AS-39456
    • MFCD01463870
    • CS-0047190
    • SY167273
    • 5-nitro-2-tert-butylaniline
    • 2-tert-Butyl-5-nitrophenylamine
    • 103392-84-3
    • SCHEMBL395023
    • WDAPBIPOUWCMPK-UHFFFAOYSA-N
    • MDL: MFCD01463870
    • Inchi: 1S/C10H14N2O2/c1-10(2,3)8-5-4-7(12(13)14)6-9(8)11/h4-6H,11H2,1-3H3
    • InChI Key: WDAPBIPOUWCMPK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=C(C=1)N)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 194.10562
  • Monoisotopic Mass: 194.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 69.16

2-tert-butyl-5-nitroaniline Pricemore >>

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